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Compound of Interest

Compound Name: 4-Methoxyphenyl isocyanate

Cat. No.: B042312

An In-depth Technical Guide to High-Purity 4-Methoxyphenyl Isocyanate for Researchers and
Drug Development Professionals

This technical guide provides comprehensive information on high-purity 4-Methoxyphenyl
isocyanate (CAS No. 5416-93-3), a crucial reagent in synthetic chemistry, particularly for
researchers, scientists, and professionals in drug development. This document outlines
commercial suppliers, quantitative data on product specifications, detailed experimental
protocols for quality control, and visual representations of its primary chemical reaction and
analytical workflow.

Commercial Suppliers and Specifications

High-purity 4-Methoxyphenyl isocyanate is available from several reputable chemical
suppliers. The quality and purity of the reagent are critical for reproducible and reliable results
in research and manufacturing. Below is a summary of offerings from prominent suppliers.
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) Product Purity Analytical ]
Supplier L Physical Form
Number(s) Specification Method
Sigma-Aldrich 238600 99%[1][2] Not Specified Liquid[1][2]
Thermo Scientific o
A16805 98%[3][4] GC (297.5%)[3] Liquid[3]
(Alfa Aesar)
Tokyo Chemical Colorless to Light
10440 >98.0%][5] GC[5] o
Industry (TCI) Yellow Liquid[5]
Santa Cruz - - .
) sc-224424 Not Specified Not Specified Not Specified
Biotechnology

Note: Purity levels and specifications are subject to change by the supplier. Always refer to the
lot-specific Certificate of Analysis (CoA) for the most accurate information.

Physicochemical Properties

Property Value

CAS Number 5416-93-3[1][3][4][6][7][8]
Molecular Formula CsH7NO2[3][4][6][7][8]
Molecular Weight 149.15 g/mol [1][2][4][7]1[9]
Boiling Point 106-110 °C/16 mmHg[1][2]
Density 1.151 g/mL at 25 °C[1][2]
Refractive Index n20/D 1.548[1][2]

1-Isocyanato-4-methoxybenzene, p-Anisyl

Synonyms )
isocyanate[1][2][6]

Experimental Protocols for Quality Control

Accurate determination of the purity and isocyanate content of 4-Methoxyphenyl isocyanate
is essential. The following are detailed methodologies for key quality control experiments.
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Determination of Isocyanate Content by Titration (Based
on ASTM D2572)

This method determines the percentage of isocyanate (NCO) groups in the material. The
isocyanate reacts with an excess of di-n-butylamine (DBA) to form a urea. The unreacted DBA
is then back-titrated with a standardized solution of hydrochloric acid.

Materials:

Di-n-butylamine (DBA) solution (e.g., 2 M in a suitable solvent like toluene or THF)

Standardized hydrochloric acid (HCI) solution (e.g., 0.1 N)

Toluene or Tetrahydrofuran (THF), anhydrous

Isopropy! alcohol

Bromophenol blue indicator solution

Analytical balance, titration burette, flasks, and magnetic stirrer
Procedure:

o Accurately weigh approximately 2.0-2.5 g of the 4-Methoxyphenyl isocyanate sample into
a dry, tared 250 mL Erlenmeyer flask.

e Add 50 mL of anhydrous toluene or THF to dissolve the sample.

o Carefully pipette 25.0 mL of the di-n-butylamine solution into the flask. Stopper the flask and
swirl to mix.

o Allow the reaction mixture to stand at room temperature for 15 minutes.
e Add 100 mL of isopropyl alcohol and 4-6 drops of bromophenol blue indicator.

« Titrate the solution with the standardized 0.1 N HCI solution to the endpoint, which is
indicated by a color change from blue to a stable yellow.[10]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b042312?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Researcher_s_Guide_to_the_Quantitative_Analysis_of_Residual_Isocyanate_in_Polymers.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» Perform a blank titration by following the same procedure but without the 4-Methoxyphenyl
isocyanate sample.[10]

Calculation: The percent NCO is calculated using the following formula:
% NCO =[(B-S) x N x4.202] / W

Where:

B = Volume of HCI solution required for the blank titration (mL)

S = Volume of HCI solution required for the sample titration (mL)

N = Normality of the HCI solution

W = Weight of the sample (g)

4.202 = Milliequivalent weight of the NCO group

Purity Determination by Gas Chromatography (GC)

Gas chromatography is a standard method for assessing the purity of volatile and semi-volatile
organic compounds.

Instrumentation and Conditions (Typical):
e Gas Chromatograph: Agilent 7890B or equivalent with a Flame lonization Detector (FID).

e Column: HP-5 (or equivalent 5% phenyl methyl siloxane), 30 m x 0.32 mm ID, 0.25 pm film
thickness.

e Carrier Gas: Helium, constant flow rate of 1.5 mL/min.
* Injector Temperature: 250 °C.
e Detector Temperature: 300 °C.

e Oven Temperature Program:
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o Initial temperature: 80 °C, hold for 2 minutes.
o Ramp: 10 °C/min to 280 °C.

o Hold at 280 °C for 5 minutes.

e Injection Volume: 1 pL.
e Split Ratio: 50:1.
Procedure:

o Sample Preparation: Prepare a solution of 4-Methoxyphenyl isocyanate in a suitable
anhydrous solvent (e.g., dichloromethane or toluene) at a concentration of approximately 1
mg/mL.

« Injection: Inject the prepared sample into the GC.

e Analysis: Record the chromatogram. The purity is determined by calculating the area percent
of the main peak corresponding to 4-Methoxyphenyl isocyanate relative to the total area of
all peaks.

Signaling Pathways and Experimental Workflows
Urea Synthesis: The Primary Reaction Pathway

The most common and significant reaction of 4-Methoxyphenyl isocyanate in drug
development and synthetic chemistry is its reaction with primary or secondary amines to form
substituted ureas.[11][12][13] This reaction is a nucleophilic addition to the carbonyl carbon of
the isocyanate group.

4-MeO-Ph-NCO (4-Methoxyphenyl isocyanate) 4 Transition State Proton Transfer

’ RIR2NH (Amine)

4-MeO-Ph-NH-C(=0O)NR?R? (Substituted Urea)

Click to download full resolution via product page

Caption: Reaction mechanism for urea synthesis.
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Quality Control Workflow

The following diagram illustrates a typical workflow for the quality control of incoming batches
of 4-Methoxyphenyl isocyanate.

Sample Reception & Preparation

Receive 4-Methoxyphenyl
iIsocyanate Batch

l

Prepare Samples for
Titration and GC

A}paly/ical Testx‘

Determine %NCO Determine Purity
(Titration) (GC Analysis)

\Iiata R%v & Decision

Compare Results to
Specifications

Batch Approved Batch Rejected

Click to download full resolution via product page

Caption: Quality control workflow for 4-Methoxyphenyl isocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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